Cas no 1017781-43-9 (Tetrahydro-pyran-4-carboxylic acid methylamide)

• Product Name: Tetrahydro-pyran-4-carboxylic acid methylamide
• CAS No: 1017781-43-9
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD09997712
• CID: 2137422
• PubChem ID: 22897465
• Update Time: 2025-10-31

Tetrahydro-pyran-4-carboxylic acid methylamide Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-pyran-4-carboxylic acid methylamide
• N-Methyltetrahydro-2H-pyran-4-carboxamide
• MFCD09997712
• CS-0341570
• AKOS008982290
• N-methyloxane-4-carboxamide
• DB-057875
• SCHEMBL9442
• Tetrahydro-N-methyl-2H-pyran-4-carboxamide
• 1017781-43-9

• MDL： MFCD09997712
• Inchi： 1S/C7H13NO2/c1-8-7(9)6-2-4-10-5-3-6/h6H,2-5H2,1H3,(H,8,9)
• InChI Key： MGZFJPUAQNIUOD-UHFFFAOYSA-N
• SMILES： O1CCC(C(NC)=O)CC1

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on Tetrahydro-pyran-4-carboxylic acid methylamide

Tetrahydro-pyran-4-carboxylic acid methylamide and Its Significance in Modern Chemical Biology: A Comprehensive Overview

The compound with the CAS number 1017781-43-9, known chemically as Tetrahydro-pyran-4-carboxylic acid methylamide, represents a fascinating molecule with diverse applications in the realm of chemical biology. This compound, characterized by its unique tetrahydropyran ring structure and amide functional group, has garnered significant attention due to its versatile reactivity and potential utility in synthetic chemistry, drug development, and biomolecular research. The exploration of its properties, synthesis methods, and emerging applications not only sheds light on its intrinsic chemical significance but also highlights its role in advancing our understanding of biological processes.

In recent years, the field of chemical biology has witnessed remarkable advancements, largely driven by the development of novel molecular tools and probes. Among these, heterocyclic compounds have emerged as pivotal scaffolds for designing bioactive molecules. The structural motif of Tetrahydro-pyran-4-carboxylic acid methylamide is particularly noteworthy, as it combines the favorable properties of tetrahydropyrans—such as metabolic stability and lipophilicity—with the reactivity of amide bonds. These characteristics make it an attractive building block for the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while overcoming their limitations, such as poor bioavailability and susceptibility to enzymatic degradation.

The synthesis of Tetrahydro-pyran-4-carboxylic acid methylamide involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. One common approach involves the condensation of ethyl acetoacetate with ammonia or ammonium acetate to form 4-penten-2-one, which is subsequently reduced to form tetrahydropyran-4-one. This intermediate is then treated with methylamine to introduce the amide group, yielding the desired product. The use of catalytic hydrogenation or transition-metal-catalyzed reactions can further streamline this process, making it more efficient and scalable. These synthetic strategies not only underscore the compound's accessibility but also demonstrate the broader principles that underpin modern organic synthesis.

The biological relevance of Tetrahydro-pyran-4-carboxylic acid methylamide stems from its ability to interact with biological targets in a manner that is both specific and tunable. The tetrahydropyrane ring can serve as a scaffold for mimicking natural products or bioactive peptides, while the amide group provides a site for further functionalization. This dual functionality has been exploited in the design of small-molecule inhibitors targeting various therapeutic areas, including oncology, neurology, and inflammation. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer cell proliferation by binding to their active sites and disrupting their function.

Recent studies have also highlighted the role of Tetrahydro-pyran-4-carboxylic acid methylamide in drug discovery efforts aimed at developing treatments for neurological disorders. The lipophilic nature of tetrahydropyrans makes them ideal candidates for crossing the blood-brain barrier, a critical challenge in treating central nervous system (CNS) diseases. By incorporating this motif into drug candidates, researchers have been able to design molecules that exhibit improved pharmacokinetic profiles while maintaining potent biological activity. Moreover, the amide group can be modified to introduce additional functionalities that enhance binding affinity or selectivity for specific biological targets.

The versatility of Tetrahydro-pyran-4-carboxylic acid methylamide extends beyond its use as a scaffold for drug discovery. It has also found applications in biomolecular research as a tool for studying protein-ligand interactions. The compound's ability to bind to proteins with high affinity allows researchers to investigate binding mechanisms and develop computational models that predict ligand-protein interactions. These models are invaluable for rational drug design, enabling scientists to optimize lead compounds before they enter clinical trials. Additionally, the use of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy has provided insights into the structural dynamics of protein-ligand complexes involving this compound.

In conclusion, Tetrahydro-pyran-4-carboxylic acid methylamide (CAS no. 1017781-43-9) stands as a testament to the ingenuity and creativity inherent in modern chemical biology. Its unique structural features make it a valuable tool for synthetic chemistry, drug development, and biomolecular research. As our understanding of biological processes continues to evolve, compounds like this will play an increasingly important role in advancing therapeutic interventions and deepening our knowledge of life at the molecular level. The ongoing exploration of its applications promises to yield new insights and innovations that will shape the future of chemical biology.